4-(4-hydroxyphenyl)-3-methyl-1-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(4-hydroxyphenyl)-3-methyl-1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C18H15N7O2/c1-10-17-13(11-2-4-12(26)5-3-11)8-16(27)20-18(17)25(22-10)15-7-6-14-21-19-9-24(14)23-15/h2-7,9,13,26H,8H2,1H3,(H,20,27)
• InChI Key: ZAUAMIUCJSPVIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(CC(=O)N2)C3=CC=C(C=C3)O)C4=NN5C=NN=C5C=C4
• Molecular Formula: C18H15N7O2
• Molecular Weight: 361.4 g/mol

Description

4-(4-hydroxyphenyl)-3-methyl-1-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is a useful research compound. Its molecular formula is C18H15N7O2 and its molecular weight is 361.4 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(4-hydroxyphenyl)-3-methyl-1-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is 361.12872275 g/mol and the complexity rating of the compound is 570. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(4-hydroxyphenyl)-3-methyl-1-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-hydroxyphenyl)-3-methyl-1-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bromodomain and Extraterminal (BET) Inhibition

. BET inhibitors have shown promise in treating various cancers by downregulating oncogenes such as c-Myc.

Antiproliferative Activity

. It works by inhibiting cell growth and inducing apoptosis, which is the programmed cell death essential for stopping cancer cells from multiplying.

Kinase Inhibition

. These kinases are involved in cell growth and angiogenesis, and their inhibition can lead to the suppression of tumor growth and metastasis.

Cell Cycle Arrest

. This halts the cell division process, thereby preventing the proliferation of cancer cells.

Apoptosis Induction

. Apoptosis is a vital process of programmed cell death that is often dysregulated in cancer cells.

Gene Expression Modulation

. By altering the expression of these genes, it can affect the signaling pathways that are crucial for cancer cell survival and proliferation.

Molecular Docking and Dynamics

. This binding is crucial for the compound’s inhibitory activity against kinases involved in cancer progression.

Hemolytic Toxicity

. This is important for the development of new drugs, as it indicates a lower risk of causing damage to red blood cells.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

This compound interacts with CDK2, inhibiting its activity and thereby disrupting the cell cycle . The inhibition of CDK2 leads to a significant alteration in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase. This disruption of the cell cycle can lead to apoptosis, or programmed cell death .

Result of Action

The result of the compound’s action is a significant inhibition of cell growth. Most of the compounds in this class showed superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values ranging from 45–97 nM and 6–99 nM, respectively . They also showed moderate activity against HepG-2 with an IC50 range of 48–90 nM .